Cas no 1680-28-0 (Decanethioic acid, S-ethyl ester)

• Product name: Decanethioic acid, S-ethyl ester
• CAS No: 1680-28-0
• MF: C₁₂H₂₄OS
• MW: 216.38336
• CID: 1349173
• PubChem ID: 13198668

Decanethioic acid, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanethioic acid, S-ethyl ester
• S-ethyl decanethioate
• 1680-28-0
• DTXSID60526731

• Inchi： InChI=1S/C12H24OS/c1-3-5-6-7-8-9-10-11-12(13)14-4-2/h3-11H2,1-2H3
• InChI Key： JZXOJHUXGUSCNC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(=O)SCC

Computed Properties

• Exact Mass: 216.15492
• Monoisotopic Mass: 216.15478656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 5.1

Experimental Properties

• PSA: 17.07